Cas no 10488-94-5 (Octanoic acid, 2-methyl-3-oxo-, ethyl ester)
10488-94-5 structure
Product Name:Octanoic acid, 2-methyl-3-oxo-, ethyl ester
CAS No:10488-94-5
MF:C11H20O3
MW:200.274703979492
CID:1146391
Update Time:2024-07-26
Octanoic acid, 2-methyl-3-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Octanoic acid, 2-methyl-3-oxo-, ethyl ester
- ethyl 2-methyl-3-oxooctanoate
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- Inchi: 1S/C11H20O3/c1-4-6-7-8-10(12)9(3)11(13)14-5-2/h9H,4-8H2,1-3H3
- InChI Key: ZWFVRCXEKIYCGI-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(C)C(=O)CCCCC
Computed Properties
- Exact Mass: 200.1413
- Monoisotopic Mass: 200.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 0.9630
- Boiling Point: 278.01°C (rough estimate)
- Refractive Index: 1.4600 (estimate)
- PSA: 43.37
Octanoic acid, 2-methyl-3-oxo-, ethyl ester Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
10488-94-5 (Octanoic acid, 2-methyl-3-oxo-, ethyl ester) Related Products
- 517-23-7(2-Acetylbutyrolactone)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 2163-48-6(Diethyl propylmalonate)
- 570-08-1(Diethyl 2-Acetylmalonate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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